Cas no 1854890-52-0 (3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• CAS No: 1854890-52-0
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• CID: 5706598
• PubChem ID: 137217222
• Update Time: 2025-06-08

3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1854890-52-0
• EN300-1118425
• 3-Bromo-7-(1-methylcyclopropyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-bromo-4,5,6,7-tetrahydro-7-(1-methylcyclopropyl)-

• Inchi： 1S/C10H14BrN3/c1-10(3-4-10)8-2-5-12-9-7(11)6-13-14(8)9/h6,8,12H,2-5H2,1H3
• InChI Key： SDNKQAITWHBIIQ-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1NCCC2C1(C)CC1

Computed Properties

• Exact Mass: 255.03711g/mol
• Monoisotopic Mass: 255.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 366.6±30.0 °C(Predicted)
• pka: 2.44±0.40(Predicted)

Additional information on 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

Comprehensive Overview of 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1854890-52-0)

3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1854890-52-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. With the increasing demand for novel drug candidates and agrochemicals, this compound has become a focal point for researchers exploring its potential applications in drug discovery and crop protection.

The molecular structure of 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine features a bromine atom at the 3-position and a 1-methylcyclopropyl group at the 7-position, which contribute to its distinct chemical reactivity. These modifications enhance its potential as a building block in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in modulating enzymatic activity, making it a valuable tool for targeted therapy development.

In the context of green chemistry and sustainable synthesis, researchers are increasingly interested in optimizing the production of 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine using eco-friendly methodologies. The compound's synthetic versatility aligns with the growing trend toward environmentally benign processes, such as catalytic reactions and solvent-free conditions. This focus on sustainability resonates with the broader scientific community's commitment to reducing the environmental impact of chemical manufacturing.

Another area of interest is the compound's potential in agrochemical innovation. The pyrazolo[1,5-a]pyrimidine scaffold has been explored for its pesticidal and herbicidal properties, offering a promising avenue for developing next-generation crop protection agents. As global food security challenges escalate, the demand for high-efficacy, low-toxicity agrochemicals has never been higher, positioning this compound as a candidate for further investigation.

From a computational chemistry perspective, 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These computational approaches help predict its binding affinity and optimize its pharmacological profile, accelerating the drug development pipeline. The integration of AI-driven drug design tools has further enhanced the efficiency of these studies, reflecting the intersection of chemistry and technology in modern research.

In summary, 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1854890-52-0) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and adaptability to sustainable synthesis methods make it a valuable asset in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and sustainable agriculture.